4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester

• IUPAC Name: tert-butyl 4-[(2-chloroacetyl)-cyclopropylamino]piperidine-1-carboxylate
• InChI: InChI=1S/C15H25ClN2O3/c1-15(2,3)21-14(20)17-8-6-12(7-9-17)18(11-4-5-11)13(19)10-16/h11-12H,4-10H2,1-3H3
• InChI Key: JWFKIMLIWRWZTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N(C2CC2)C(=O)CCl
• Molecular Formula: C15H25ClN2O3
• Molecular Weight: 316.82 g/mol

Description

4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester is a piperidine-based compound featuring a chloro-acetyl group, a cyclopropyl-amino moiety, and a tert-butyl carbamate protecting group. This structure positions it as a key intermediate in medicinal chemistry, particularly for synthesizing bioactive molecules targeting enzymes or receptors. Its design leverages the tert-butyl ester to enhance solubility and stability during synthetic workflows, while the chloro-acetyl group provides a reactive handle for further derivatization .

Biological Activity

The compound 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester (CAS Number: 66564695) is a piperidine derivative that has garnered attention for its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article delves into its biological activity, including its synthesis, mechanisms of action, and potential therapeutic applications, supported by case studies and relevant research findings.

The chemical structure of the compound is characterized by the presence of a chloroacetyl group, a cyclopropyl moiety, and a tert-butyl ester. The molecular formula is $C_{16}H_{27}ClN_2O_3$ with a molecular weight of 320.86 g/mol. Its predicted boiling point is approximately 506.6 °C, and it has a density of 1.27 g/cm³ .

Research indicates that this compound may exhibit various biological activities through different mechanisms:

• Anticancer Activity : Preliminary studies suggest that compounds similar to 4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine derivatives have shown significant anticancer properties. For instance, analogs have been reported to inhibit cell proliferation in various cancer cell lines, including MCF-7 and A549, with IC50 values indicating potent activity .
• Cholinesterase Inhibition : There is evidence that piperidine derivatives can act as inhibitors of acetylcholinesterase (AChE), which is crucial for the treatment of neurodegenerative diseases like Alzheimer's. The inhibition activity can be compared to standard drugs like donepezil .

Anticancer Activity

A study highlighted the anticancer effects of piperidine derivatives where compounds were tested against multiple human cancer cell lines. The results showed that certain derivatives had IC50 values as low as 5.85 µM against MCF-7 cells, indicating strong antiproliferative effects compared to standard chemotherapeutics like doxorubicin .

Cholinesterase Inhibition Studies

In vitro assays demonstrated that some piperidine derivatives exhibited significant AChE inhibition with IC50 values ranging from 13.62 nM to 33.00 nM, suggesting their potential use in treating cognitive disorders .

Case Studies

• Case Study on Anticancer Efficacy : A recent study evaluated the anticancer properties of various piperidine compounds, including the target compound. It was found that modifications in the piperidine ring significantly impacted biological activity, with one derivative demonstrating an IC50 value of 3.0 µM against HepG2 cells, indicating high efficacy .
• Neuroprotective Potential : Another investigation focused on the neuroprotective effects of similar compounds against oxidative stress-induced neuronal damage. Results indicated that certain derivatives could significantly reduce neuronal cell death in vitro, supporting their potential application in neuroprotection .

Summary of Biological Activities

Activity Type	Assay Type	IC50 Value (µM)	Reference
Anticancer	MCF-7 Cell Line	5.85
Cholinesterase Inhibition	AChE Inhibition	13.62 - 33.00
Neuroprotective	Neuronal Cell Viability	N/A

Scientific Research Applications

Medicinal Chemistry

The compound has been studied for its potential as a therapeutic agent due to its structural similarities to known pharmacophores. It may exhibit activity against various biological targets, including:

• Anticancer Activity: Preliminary studies suggest that derivatives of piperidine compounds can inhibit tumor growth and induce apoptosis in cancer cells. The incorporation of the chloroacetyl group may enhance this activity by increasing lipophilicity and cellular uptake.
• Antimicrobial Properties: Compounds with similar structures have shown promise as antimicrobial agents. Research into the antibacterial and antifungal properties of this compound could lead to the development of new antibiotics.

Neuropharmacology

The piperidine ring structure is often associated with neuroactive compounds. This particular ester may have implications in:

• Pain Management: Investigations into its analgesic properties could reveal its efficacy in treating chronic pain conditions.
• CNS Disorders: The modulation of neurotransmitter systems via compounds like this one can provide insights into treatments for disorders such as anxiety and depression.

Organic Synthesis

The compound serves as an intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical reactions (e.g., acylation, alkylation) makes it valuable in:

• Drug Development: It can be utilized to create libraries of compounds for high-throughput screening against specific biological targets.
• Material Science: Its derivatives could be explored for use in polymers or other materials with specific properties.

Case Study 1: Anticancer Activity

A study on piperidine derivatives indicated that modifications at the nitrogen atom significantly affected cytotoxicity against various cancer cell lines. The incorporation of halogenated acetyl groups enhanced the activity, suggesting that similar modifications in this compound could yield promising results.

Case Study 2: Neuroactive Compounds

Research focused on the piperidine class has shown that certain derivatives can act as selective serotonin reuptake inhibitors (SSRIs). This opens avenues for exploring the neuropharmacological effects of our compound, particularly concerning mood disorders.

Chemical Reactions Analysis

Hydrolysis of the tert-Butyl Ester

The tert-butyl ester group undergoes hydrolysis under acidic or basic conditions to yield the corresponding carboxylic acid. This reaction is critical for deprotection in synthetic workflows.

Conditions	Reagents	Outcome	Source
Acidic hydrolysis	Trifluoroacetic acid (TFA) in DCM	Cleavage of ester to carboxylic acid
Basic hydrolysis	LiOH or NaOH in THF/H<sub>2</sub>O	Ester saponification to carboxylate salt

For example, treatment with TFA in dichloromethane (DCM) at room temperature removes the tert-butyl group, generating the free carboxylic acid derivative.

Deprotection of the Boc Group

The Boc group serves as a temporary protecting agent for the piperidine nitrogen. Acidic conditions facilitate its removal:

Conditions	Reagents	Outcome	Source
Mild acid	HCl in dioxane (4 M)	Boc cleavage to free amine
Strong acid	TFA in DCM	Rapid deprotection

The resulting primary amine can participate in subsequent coupling reactions (e.g., amide bond formation) .

Nucleophilic Substitution at the Chloroacetyl Group

The chloroacetyl moiety (Cl–CH₂–CO–) is highly reactive toward nucleophiles, enabling diverse transformations:

Nucleophile	Conditions	Product	Source
Amines	DIPEA, DMF, 25°C	Substituted acetamide derivatives
Thiols	K<sub>2</sub>CO<sub>3</sub>, DMF	Thioether-linked analogs
Azide	NaN<sub>3</sub>, DMSO, 60°C	Azidoacetyl intermediate

For instance, reaction with sodium azide generates an azido derivative, which can undergo further click chemistry reactions .

Functionalization of the Piperidine Ring

The piperidine nitrogen (protected as Boc) can be alkylated or acylated post-deprotection. For example:

• Reductive amination : Reaction with aldehydes and NaBH₃CN yields secondary amines .

• Acylation : Treatment with acyl chlorides forms amides.

Comparative Reactivity of Structural Analogs

Related compounds, such as tert-butyl 4-(1-aminocyclopropyl)piperidine-1-carboxylate (CID: 83912602), exhibit similar Boc deprotection kinetics but lack the chloroacetyl group’s electrophilic reactivity .

Comparison with Similar Compounds

Key Observations:

Ring System Variations :

• Piperidine (6-membered ring) analogs (e.g., ) offer greater conformational flexibility than pyrrolidine (5-membered) or cyclohexane derivatives .
• The benzyl ester in replaces the tert-butyl group, likely reducing steric protection and altering metabolic stability .

Physicochemical and Functional Properties

Table 2: Comparative Physicochemical Data

Compound Name	Molecular Weight (g/mol)	Reactivity Profile	Stability Considerations
4-[(2-Chloro-acetyl)-cyclopropyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Not reported	High (chloro-acetyl nucleophilic sites)	Sensitive to hydrolysis/oxidation
4-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	325.45	Moderate (amine group)	Stable under inert conditions
4-[(2-Chloro-acetyl)-methyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	Not reported	High (chloro-acetyl)	Similar to target compound

• Chloro-acetyl derivatives exhibit higher electrophilicity, making them prone to nucleophilic attack (e.g., by amines or thiols) compared to amino-acetyl analogs .
• The tert-butyl ester enhances stability during synthesis but may require acidic conditions for cleavage, as demonstrated in .